Methyl 2-amino-4-[benzyl(methyl)amino]thieno[2,3-d]pyrimidine-6-carboxylate
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Overview
Description
Methyl 2-amino-4-[benzyl(methyl)amino]thieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.
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Scientific Research Applications
Overview of Pyrimidine Derivatives in Scientific Research
Pyrimidine derivatives, including Methyl 2-amino-4-[benzyl(methyl)amino]thieno[2,3-d]pyrimidine-6-carboxylate, play a significant role in various scientific research applications due to their broad spectrum of biological activities. These activities span across antioxidant, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory effects. Recent developments in the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of pyrimidine derivatives have been extensively studied. The synthesis methods for these compounds are diverse, highlighting the flexibility and applicability of pyrimidine derivatives in developing novel therapeutic agents with minimized toxicity (Rashid et al., 2021).
Application in Anti-Inflammatory Research
Pyrimidines have shown potent anti-inflammatory properties, attributed to their inhibitory action against key inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, and various interleukins. These findings are crucial for the development of new anti-inflammatory drugs, with specific pyrimidine derivatives being highlighted for their efficacy in in-vitro studies (Gondkar et al., 2013).
Structural Activity Relationship (SAR) Insights
The SAR studies of pyrimidine derivatives have provided valuable insights into the design of compounds with enhanced biological activities. These studies suggest that the position of substituents on the pyrimidine nucleus significantly influences its biological effects, offering a roadmap for synthesizing novel compounds with targeted therapeutic actions. Such insights are pivotal in identifying lead molecules for various biological activities, including anti-Alzheimer's agents, highlighting the medicinal versatility of pyrimidine derivatives (Natarajan et al., 2022).
Mechanism of Action
Target of Action
It’s known that thienopyrimidine derivatives are key structural fragments of antiviral agents
Mode of Action
It’s known that pyrimidine derivatives can interact with various biological targets, leading to changes in cellular functions
Biochemical Pathways
It’s known that pyrimidine derivatives can influence various biochemical pathways due to their interactions with different biological targets
Result of Action
It’s known that pyrimidine derivatives can have various effects at the molecular and cellular level due to their interactions with different biological targets
Action Environment
Environmental factors can influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s activity . .
Biochemical Analysis
Biochemical Properties
Thieno[2,3-d]pyrimidines, the class of compounds it belongs to, are known to interact with various enzymes and proteins . For instance, certain 4-amino-thieno[2,3-d]pyrimidines have been reported as potent inhibitors of Tie-2, a receptor tyrosine kinase .
Cellular Effects
Related thieno[2,3-d]pyrimidines have demonstrated cytotoxic effects via various mechanisms, such as thymidylate synthase inhibition .
Molecular Mechanism
Related thieno[2,3-d]pyrimidines have been shown to exert their effects through various mechanisms, including enzyme inhibition .
Properties
IUPAC Name |
methyl 2-amino-4-[benzyl(methyl)amino]thieno[2,3-d]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S/c1-20(9-10-6-4-3-5-7-10)13-11-8-12(15(21)22-2)23-14(11)19-16(17)18-13/h3-8H,9H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXGVRTYKKADKCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=C3C=C(SC3=NC(=N2)N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.